2-Phenylpropanal
2-Phenylpropanal
2-Phenylpropionaldehyde, a semi-volatile organic compound, is an odor-active component generally present in food products.
2-Phenylpropionaldehyde is used in perfumes for its green hyacinth odor.
2-Phenylpropanal, also known as cumene aldehyde or fema 2886, belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. 2-Phenylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylpropanal is primarily located in the cytoplasm. 2-Phenylpropanal is a floral, green, and hyacinth tasting compound that can be found in mushrooms and tea. This makes 2-phenylpropanal a potential biomarker for the consumption of these food products.
2-phenylpropanal is a member of the class of phenylacetaldehydes that is phenylacetaldehyde in which a hydrogen alpha to the aldehyde carbonyl group has been replaced by a methyl group. The major species at pH 7.3.
2-Phenylpropionaldehyde is used in perfumes for its green hyacinth odor.
2-Phenylpropanal, also known as cumene aldehyde or fema 2886, belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. 2-Phenylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylpropanal is primarily located in the cytoplasm. 2-Phenylpropanal is a floral, green, and hyacinth tasting compound that can be found in mushrooms and tea. This makes 2-phenylpropanal a potential biomarker for the consumption of these food products.
2-phenylpropanal is a member of the class of phenylacetaldehydes that is phenylacetaldehyde in which a hydrogen alpha to the aldehyde carbonyl group has been replaced by a methyl group. The major species at pH 7.3.
Brand Name:
Vulcanchem
CAS No.:
93-53-8
VCID:
VC21172059
InChI:
InChI=1S/C9H10O/c1-8(7-10)9-5-3-2-4-6-9/h2-8H,1H3
SMILES:
CC(C=O)C1=CC=CC=C1
Molecular Formula:
C9H10O
Molecular Weight:
134.17 g/mol
2-Phenylpropanal
CAS No.: 93-53-8
Cat. No.: VC21172059
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Phenylpropionaldehyde, a semi-volatile organic compound, is an odor-active component generally present in food products. 2-Phenylpropionaldehyde is used in perfumes for its green hyacinth odor. 2-Phenylpropanal, also known as cumene aldehyde or fema 2886, belongs to the class of organic compounds known as phenylacetaldehydes. Phenylacetaldehydes are compounds containing a phenylacetaldehyde moiety, which consists of a phenyl group substituted at the second position by an acetalydehyde. 2-Phenylpropanal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylpropanal is primarily located in the cytoplasm. 2-Phenylpropanal is a floral, green, and hyacinth tasting compound that can be found in mushrooms and tea. This makes 2-phenylpropanal a potential biomarker for the consumption of these food products. 2-phenylpropanal is a member of the class of phenylacetaldehydes that is phenylacetaldehyde in which a hydrogen alpha to the aldehyde carbonyl group has been replaced by a methyl group. The major species at pH 7.3. |
|---|---|
| CAS No. | 93-53-8 |
| Molecular Formula | C9H10O |
| Molecular Weight | 134.17 g/mol |
| IUPAC Name | 2-phenylpropanal |
| Standard InChI | InChI=1S/C9H10O/c1-8(7-10)9-5-3-2-4-6-9/h2-8H,1H3 |
| Standard InChI Key | IQVAERDLDAZARL-UHFFFAOYSA-N |
| SMILES | CC(C=O)C1=CC=CC=C1 |
| Canonical SMILES | CC(C=O)C1=CC=CC=C1 |
| Boiling Point | 203.5 °C |
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